Cas no 1529775-71-0 (Methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 1529775-71-0
• MF: C₁₄H₁₇BF₂O₄
• MW: 298.090191602707
• CID: 4701574
• PubChem ID: 68279083
• Update Time: 2025-10-31

Methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1529775-71-0
• SCHEMBL12470442
• EN300-7445002
• Z3490587094
• methyl 2,5-difluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• 2,5-Difluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzoic acid methyl ester
• G10848
• Methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• Inchi： 1S/C14H17BF2O4/c1-13(2)14(3,4)21-15(20-13)9-7-10(16)8(6-11(9)17)12(18)19-5/h6-7H,1-5H3
• InChI Key： HITLBYVWYPUJKB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)C(=CC=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 298.1187955g/mol
• Monoisotopic Mass: 298.1187955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on Methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 1529775-71-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate, identified by its CAS number 1529775-71-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and anti-inflammatory applications. The unique structural features of this molecule, including its 2,5-difluoro substituents and a boronic ester functionality derived from 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl, make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents.

The relevance of this compound is underscored by its role in cross-coupling reactions, which are fundamental to modern drug discovery. Specifically, the boronic ester group allows for efficient Suzuki-Miyaura coupling with aryl halides or other boronic acids, enabling the construction of complex aromatic scaffolds. This capability is particularly useful in the synthesis of heterocyclic compounds that exhibit potent biological activity. Recent advancements in synthetic methodologies have further highlighted the utility of this intermediate, demonstrating its versatility in constructing intricate molecular architectures.

In the realm of neurological research, Methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate has been employed in the development of potential treatments for neurodegenerative diseases. The presence of fluorine atoms in its structure imparts metabolic stability and enhances binding affinity to biological targets. Studies have shown that fluorinated benzoates can modulate neurotransmitter systems and exhibit neuroprotective properties. For instance, derivatives of this compound have been investigated for their potential to inhibit amyloid-beta aggregation, a hallmark pathological feature of Alzheimer's disease. The< strong> 2-fluorobenzoyl moiety is particularly noteworthy for its ability to interact with specific amino acid residues in target proteins.

The pharmaceutical industry has also leveraged this intermediate in the creation of novel anti-inflammatory agents. Fluorinated benzoates are known to exhibit potent COX inhibition properties without causing significant gastrointestinal side effects. Methyl 2,5-difluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate serves as a precursor for synthesizing analogs that target cyclooxygenase enzymes selectively. This selectivity is critical for developing drugs that provide effective anti-inflammatory action while minimizing off-target effects. Recent publications highlight its use in generating lead compounds that demonstrate high efficacy in preclinical models of inflammation and pain.

The synthetic utility of this compound is further enhanced by its compatibility with various functional group transformations. The boronic ester can be readily converted into other boron-containing groups or modified through metal-catalyzed reactions. This flexibility allows chemists to explore diverse structural modifications without compromising the integrity of the core benzoate scaffold. For example, subsequent reactions can introduce additional fluorine atoms or other heteroatoms to fine-tune pharmacokinetic properties such as solubility and bioavailability.

In addition to its pharmaceutical applications,< strong>Methyl 2,5-difluoro-4-(4...,< strong> 4...boryl)benzoate